Cas no 64143-29-9 (1H-Pyrazolo[3,4-b]pyridine-5-carbonitrile, 6,7-dihydro-6-oxo-1-phenyl-)

1H-Pyrazolo[3,4-b]pyridine-5-carbonitrile, 6,7-dihydro-6-oxo-1-phenyl- structure
64143-29-9 structure
Product Name:1H-Pyrazolo[3,4-b]pyridine-5-carbonitrile, 6,7-dihydro-6-oxo-1-phenyl-
CAS No:64143-29-9
MF:C13H8N4O
MW:236.228821754456
CID:1670091
Update Time:2024-08-30

1H-Pyrazolo[3,4-b]pyridine-5-carbonitrile, 6,7-dihydro-6-oxo-1-phenyl- Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrazolo[3,4-b]pyridine-5-carbonitrile, 6,7-dihydro-6-oxo-1-phenyl-
    • Inchi: 1S/C13H8N4O/c14-7-9-6-10-8-15-17(12(10)16-13(9)18)11-4-2-1-3-5-11/h1-6,8H,(H,16,18)
    • InChI Key: AVXUWYJDZNUISS-UHFFFAOYSA-N
    • SMILES: C12N(C3=CC=CC=C3)N=CC=1C=C(C#N)C(=O)N2

Computed Properties

  • Exact Mass: 236.06994

Experimental Properties

  • Density: 1.38±0.1 g/cm3(Predicted)
  • Melting Point: 321-322 °C
  • Boiling Point: 507.9±50.0 °C(Predicted)
  • PSA: 70.71
  • pka: 9.66±0.40(Predicted)
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